Cas no 98137-40-7 ((1-methylcyclopropyl)methylamine)

• Product Name: (1-methylcyclopropyl)methylamine
• CAS No: 98137-40-7
• MF: C₅H₁₁N
• MW: 85.1475412845612
• MDL: MFCD11845571
• CID: 1070825
• PubChem ID: 20737072
• Update Time: 2025-06-12

(1-methylcyclopropyl)methylamine Chemical and Physical Properties

Names and Identifiers

• [(1-Methylcyclopropyl)methyl]amine hydrochloride
• (1-methylcyclopropyl)methanamine,hydrochloride
• 1-methylCyclopropanemethanamine
• C-(1-Methyl-cyclopropyl)-methylamine
• SB40345
• FT-0707135
• AM806561
• AKOS005217458
• 98137-40-7
• (1-METHYLCYCLOPROPYL)METHANAMINE
• MFCD11845571
• EN300-147856
• Cyclopropanemethanamine, 1-methyl-
• 1-methylcyclopropanemethyl amine
• 1-METHYLCYCLOPROPANEMETHYLAMINE
• 1-(1-methylcyclopropyl)methanamine
• STL227835
• ALBB-022296
• DA-29138
• (1-methylcyclopropyl)methylamine

• MDL： MFCD11845571
• Inchi： 1S/C5H11N/c1-5(4-6)2-3-5/h2-4,6H2,1H3
• InChI Key： NIJMHZCHTZXLJX-UHFFFAOYSA-N
• SMILES： NCC1(C)CC1

Computed Properties

• Exact Mass: 85.089149355g/mol
• Monoisotopic Mass: 85.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 55
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26Ų

(1-methylcyclopropyl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-methylcyclopropyl)methylamine

Comprehensive Guide to (1-methylcyclopropyl)methylamine (CAS No. 98137-40-7): Properties, Applications, and Industry Insights

(1-methylcyclopropyl)methylamine (CAS No. 98137-40-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This amine derivative, featuring a methylcyclopropyl group, offers versatile reactivity, making it valuable for synthesizing bioactive molecules. Researchers frequently search for "98137-40-7 applications" or "(1-methylcyclopropyl)methylamine synthesis," reflecting its growing relevance in drug discovery and material science.

The compound’s molecular framework combines a cyclopropane ring with an amine functional group, enabling selective modifications. Its steric hindrance and electron-donating effects are often discussed in forums exploring "amine derivatives in catalysis." Recent studies highlight its role in optimizing pharmacokinetic profiles, aligning with trends in "fragment-based drug design" and "small molecule therapeutics."

From a synthetic chemistry perspective, 98137-40-7 serves as a building block for N-alkylation reactions and reductive amination. Industry professionals searching for "high-purity (1-methylcyclopropyl)methylamine suppliers" prioritize its stability under inert conditions. Analytical data (e.g., NMR, HPLC) confirm its compatibility with Grignard reagents and palladium-catalyzed couplings, addressing queries like "CAS 98137-40-7 reactivity."

Environmental and safety profiles of (1-methylcyclopropyl)methylamine are also critical. While non-hazardous under standard conditions, proper storage (argon atmosphere, low temperature) is recommended—a point emphasized in "handling amine compounds safely" guides. Regulatory databases classify it as a non-controlled substance, easing procurement for R&D teams.

Emerging applications include its use in crop protection agents, resonating with searches for "sustainable agrochemicals." Patent analyses reveal its incorporation into herbicide intermediates, leveraging the cyclopropane ring’s metabolic stability. This aligns with the "green chemistry" movement, where users explore "biodegradable amine derivatives."

In summary, 98137-40-7 exemplifies innovation in fine chemicals. Its dual utility in life sciences and industrial chemistry ensures sustained interest, particularly among researchers investigating "cyclopropylamine analogs" or "CAS 98137-40-7 price trends." As demand grows, so does the need for technical literature on its scale-up synthesis and derivatization techniques.